Cas no 361174-00-7 (ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• CAS No: 361174-00-7
• MF: C₂₂H₂₄N₄O₅S₂
• MW: 488.579762458801
• CID: 6265217
• PubChem ID: 4575470
• Update Time: 2025-06-11

ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• ethyl 4-{4-[(6-methyl-1,3-benzothiazol-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate
• F0834-0042
• AKOS024600736
• ethyl 4-((4-((6-methylbenzo[d]thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• ethyl 4-[4-[(6-methyl-1,3-benzothiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• 361174-00-7
• SR-01000445937-1
• Oprea1_869040
• SR-01000445937

• Inchi： 1S/C22H24N4O5S2/c1-3-31-22(28)25-10-12-26(13-11-25)33(29,30)17-7-5-16(6-8-17)20(27)24-21-23-18-9-4-15(2)14-19(18)32-21/h4-9,14H,3,10-13H2,1-2H3,(H,23,24,27)
• InChI Key： FHKKCZXOKYPODB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C=CC(C)=CC=3S2)=O)=CC=1)(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 488.11881223g/mol
• Monoisotopic Mass: 488.11881223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 146Ų

Additional information on ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate

Introduction to Ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 361174-00-7)

Ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate, a compound with the CAS number 361174-00-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The intricate structure of this molecule, featuring a carbamoylbenzenesulfonyl moiety linked to a piperazine ring, makes it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of Ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate is characterized by its complex arrangement of functional groups. The presence of a 6-methyl-1,3-benzothiazol-2-yl substituent adds a layer of complexity that is often associated with enhanced biological activity. This particular moiety has been extensively studied for its role in modulating various biological pathways, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of molecules that can interact with biological targets in novel ways. Ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate stands out in this context due to its unique structural features. The combination of a carbamoylbenzenesulfonyl group and a piperazine ring suggests potential applications in the treatment of neurological disorders, inflammation, and other conditions where precise molecular interaction is crucial.

The pharmacological properties of Ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate have been the subject of several studies aimed at elucidating its mechanism of action. Initial research indicates that this compound may exert its effects by interacting with specific receptors or enzymes involved in disease pathways. For instance, the 6-methyl-1,3-benzothiazol-2-yl moiety is known to have affinity for certain biological targets, which could make this compound a potent tool for modulating these pathways.

The synthesis of Ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate involves multiple steps that require precise control over reaction conditions. The introduction of the carbamoylbenzenesulfonyl group and the subsequent coupling with the piperazine ring are critical steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce this compound more efficiently, paving the way for further exploration of its pharmacological potential.

In the realm of drug discovery, Ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate exemplifies the importance of structural diversity in medicinal chemistry. The ability to modify specific parts of a molecule can lead to significant changes in its biological activity. This principle has been applied to develop derivatives of this compound that may exhibit enhanced efficacy or reduced side effects compared to the parent molecule.

The potential applications of Ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and other industrial applications where its unique chemical properties could be leveraged. Additionally, the compound's stability under various conditions makes it suitable for formulation into different dosage forms, further expanding its utility.

Ongoing studies are focused on understanding how Ethyl 4-{4-(6-methyl-1,3-benzothiazol-2-y l)carbamoylbenzenesulfonyl}piperazine -1-carbox ylate interacts with biological systems at a molecular level. Techniques such as X-ray crystallography and computational modeling are being employed to gain insights into its binding affinity and mode of action. These studies not only contribute to our fundamental understanding of drug-receptor interactions but also provide valuable data for designing next-generation therapeutics.

The development pipeline for Ethyl 4-{4-(6-methyl -1,3-ben zothiaz ol -2 -y l) carbam oy lben zenes ulfo ny l } piper az ine -1 - carbox ylate includes several promising leads that show potential in preclinical studies. These findings are encouraging and suggest that further investment in research could yield novel treatments for various diseases. The compound's versatility and well-defined structure make it an attractive candidate for collaboration between academic institutions and pharmaceutical companies.

In conclusion, Ethyl 4-{4-(6-methyl -1 ,3 -b enzothia z ol -2 -y l ) carbam oy lbe nzen esu lfo ny l } piper az ine -1 - carbox ylate (CAS No .361174 -00 -7) is a remarkable molecule with significant potential in pharmaceutical research . Its complex structure , characterized by key moieties such as the carbam oy lben zenes ulfo ny l strong >and piper az ine strong >groups , positions it as a valuable tool for drug discovery . As research continues to uncover new applications and mechanisms of action , this compound is poised to play an important role in advancing therapeutic strategies across multiple disciplines.